Cas no 2680599-44-2 (2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680599-44-2
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 5631606
• PubChem ID: 165941353
• Update Time: 2025-06-26

2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286737
• 2680599-44-2
• 2-(4-chloro-3-methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H14ClNO4/c1-3-6-19-13(18)15-11(12(16)17)9-4-5-10(14)8(2)7-9/h3-5,7,11H,1,6H2,2H3,(H,15,18)(H,16,17)
• InChI Key： DHBWIOMUBNLOOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Overview of 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680599-44-2)

2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680599-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and crop protection. The presence of both chloro and methyl substituents on the phenyl ring, combined with the prop-2-en-1-yloxy carbonylamino moiety, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for more efficient and sustainable solutions in healthcare and agriculture. Researchers are particularly interested in 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid due to its potential as a building block for small-molecule therapeutics and agrochemical intermediates. Its structural features make it a promising candidate for modulating biological pathways, such as enzyme inhibition or receptor binding, which are critical in drug discovery.

The synthesis of CAS No. 2680599-44-2 involves multi-step organic reactions, often starting from readily available precursors like 4-chloro-3-methylbenzoic acid or its derivatives. The introduction of the prop-2-en-1-yloxy carbonylamino group is typically achieved through carbamate formation, a well-established method in organic chemistry. This process highlights the compound's versatility and adaptability in synthetic workflows, making it a valuable tool for chemists.

One of the most frequently asked questions about 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid revolves around its stability and storage conditions. Like many carboxylic acid derivatives, this compound is best stored in a cool, dry environment, away from strong oxidizing agents. Its shelf life can be extended by using inert atmospheres or desiccants, ensuring minimal degradation over time.

From an environmental perspective, the compound's biodegradability and ecotoxicity are subjects of ongoing research. With increasing regulatory scrutiny on chemical substances, understanding the environmental impact of CAS No. 2680599-44-2 is crucial for its sustainable use. Preliminary studies suggest that it may undergo hydrolysis under certain conditions, but further data is needed to assess its long-term effects.

In the context of green chemistry, efforts are being made to optimize the synthesis of 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid to reduce waste and energy consumption. Catalytic methods and solvent-free reactions are among the innovative approaches being explored to enhance the compound's sustainability profile. These advancements align with global trends toward eco-friendly chemical production.

The pharmaceutical industry is particularly intrigued by the potential of CAS No. 2680599-44-2 in drug delivery systems. Its ability to form stable conjugates with other bioactive molecules opens doors for targeted therapies, such as prodrugs or controlled-release formulations. This application is especially relevant in oncology and neurology, where precision medicine is gaining traction.

Another area of interest is the compound's role in polymer chemistry. The prop-2-en-1-yloxy group can participate in polymerization reactions, making it a potential monomer for designing functional materials. These materials could find use in coatings, adhesives, or even biomedical devices, further expanding the compound's utility.

For researchers seeking to purchase or synthesize 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid, it is essential to verify the compound's purity and characterization data. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to confirm its identity and quality. Reputable suppliers often provide certificates of analysis to ensure compliance with industry standards.

In summary, 2-(4-chloro-3-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680599-44-2) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from pharmaceutical intermediates to polymer precursors, underscore its importance in modern research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.